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Compound of Interest

Compound Name: Umbralisib Tosylate

Cat. No.: B8752720

Essential guidelines for the safe handling and disposal of Umbralisib Tosylate in a research
environment, ensuring personnel safety and regulatory compliance.

Umbralisib Tosylate, formerly marketed as Ukoniq, is a kinase inhibitor that was granted
accelerated approval for treating marginal zone lymphoma and follicular lymphoma.[1]
However, due to safety concerns, its approval was withdrawn.[1][2][3] For researchers and
drug development professionals, this underscores the importance of proper handling and
disposal procedures for this and similar chemical compounds. This guide provides a
comprehensive overview of the necessary steps for the safe disposal of Umbralisib Tosylate
in a laboratory setting.

Regulatory Framework

The disposal of Umbralisib Tosylate is governed by regulations for hazardous and cytotoxic
waste. In the United States, the Environmental Protection Agency (EPA) oversees the
management of hazardous pharmaceutical waste under the Resource Conservation and
Recovery Act (RCRA).[4][5] It is imperative that all disposal procedures comply with federal,
state, and local regulations.

Handling and Personal Protective Equipment (PPE)

Before disposal, safe handling is paramount. When working with Umbralisib Tosylate,
personnel should adhere to the following precautions as outlined in its Safety Data Sheet
(SDS):
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 Ventilation: Handle the compound in a well-ventilated area.[4]

o Personal Protective Equipment: Wear appropriate PPE, including:
o Impermeable gloves[4]
o Protective clothing[4]
o Tightly fitting safety goggles[4]

« Avoid Formation of Dust and Aerosols: Take measures to prevent the generation of dust and
aerosols during handling.[4]

Step-by-Step Disposal Protocol

The recommended disposal method for Umbralisib Tosylate in a laboratory setting is through
a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[4][5]
Discharging Umbralisib Tosylate into sewer systems is strictly prohibited.[4][5]

1. Waste Segregation and Collection:

 All materials contaminated with Umbralisib Tosylate, including unused product,
contaminated labware (e.g., vials, pipette tips), and contaminated PPE, should be
segregated as hazardous or cytotoxic waste.

o Collect this waste in designated, properly labeled, and sealed containers. These containers
should be robust and leak-proof.

2. Spill Management:

 In case of a spill, evacuate personnel to a safe area.[4]

o Wear appropriate PPE, including a respirator if necessary.
e Prevent further leakage if it is safe to do so.[4]

o Absorb the spill with an inert material (e.g., diatomite, universal binders).
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e Collect the absorbed material and any contaminated surfaces into a suitable container for
disposal.[4][6][7][8]

o Decontaminate the spill area.
3. Container Disposal:

o Empty containers of Umbralisib Tosylate should be triple-rinsed (or the equivalent). The
rinsate should be collected and disposed of as hazardous waste.

 After rinsing, the packaging can be punctured to render it unusable for other purposes and
then disposed of as regular waste, or offered for recycling or reconditioning in accordance
with local regulations.[5]

4. Final Disposal:

» Arrange for the collection of the hazardous waste containers by a licensed hazardous waste
disposal service.

e Ensure all shipping and transportation of the waste complies with Department of
Transportation (DOT) regulations.

Quantitative Data Summary

While specific quantitative limits for disposal are not readily available in the provided search
results, the key principle is the complete containment and destruction of the compound through
licensed and regulated channels.
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Parameter Guideline Source

Licensed chemical destruction

Disposal Method o ] [4][5]
plant or controlled incineration.

Discharge to Sewer Prohibited. [41[5]
) ) Treat as hazardous/cytotoxic
Contaminated Materials . [9][10]
waste.

Triple-rinse; collect rinsate as

Empty Containers [5]
hazardous waste.

Experimental Protocols

The information provided focuses on disposal procedures rather than experimental protocols.
For handling in a laboratory setting, it is crucial to consult the specific Safety Data Sheet (SDS)
for Umbralisib Tosylate. The SDS will provide detailed information on physical and chemical
properties, stability and reactivity, and toxicological information, which are all critical for

designing safe experiments.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Umbralisib

Tosylate in a laboratory setting.
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Umbralisib Tosylate Laboratory Disposal Workflow
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Disclaimer: This information is intended as a guide for trained laboratory professionals. Always
consult the most current Safety Data Sheet (SDS) for Umbralisib Tosylate and adhere to all
applicable federal, state, and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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